Structure Elucidation of 6,7-dihydro-4H-pyrazolo[5,1-c]oxazine-2-carbaldehyde
Structure Elucidation of 6,7-dihydro-4H-pyrazolo[5,1-c]oxazine-2-carbaldehyde
An In-Depth Technical Guide
Structure Elucidation of 6,7-dihydro-4H-pyrazolo[5,1-c][1][2]oxazine-2-carbaldehyde
Abstract
This technical guide provides a comprehensive, field-proven methodology for the unambiguous structure elucidation of the novel heterocyclic compound, 6,7-dihydro-4H-pyrazolo[5,1-c][1][2]oxazine-2-carbaldehyde. Designed for researchers, medicinal chemists, and analytical scientists, this document moves beyond a simple listing of techniques. It details an integrated analytical workflow, emphasizing the causality behind experimental choices and the logical synergy between different spectroscopic methods. We will dissect the data from High-Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared (FTIR) Spectroscopy, and a full suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments (¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC). Each step is designed as a self-validating system, ensuring the highest degree of confidence in the final structural assignment, a critical requirement for regulatory submission and further drug development.
Introduction and Strategic Overview
The pyrazolo[5,1-c][1][2]oxazine scaffold is a privileged heterocyclic motif in modern medicinal chemistry, with derivatives showing promise in oncology and as antimicrobials.[3] The introduction of a carbaldehyde group at the C-2 position creates a versatile synthetic handle for the development of new chemical entities. However, the synthesis of such molecules, often involving regioselective reactions like the Vilsmeier-Haack formylation, necessitates a rigorous and unequivocal confirmation of the resulting structure.[2][4] Ambiguity in isomer identification can lead to misinterpreted structure-activity relationships (SAR) and costly delays in development pipelines.
This guide presents an integrated strategy for confirming the molecular structure of 6,7-dihydro-4H-pyrazolo[5,1-c][1][2]oxazine-2-carbaldehyde. Our approach is hierarchical, beginning with the determination of the molecular formula and proceeding through the identification of functional groups to the final assembly of the molecular framework by mapping inter-atomic connectivities.
Caption: Integrated workflow for structure elucidation.
Foundational Analysis: Molecular Formula and Functional Groups
The first phase of elucidation establishes the fundamental properties of the molecule: its elemental composition and the types of chemical bonds it contains.
High-Resolution Mass Spectrometry (HRMS) and Elemental Analysis
Expertise & Rationale: Before delving into complex connectivity, we must first establish the molecular formula with high confidence. HRMS is superior to low-resolution MS as it provides the exact mass with sufficient accuracy to determine a unique elemental composition.[7] This is corroborated by classical elemental analysis, a trustworthy method that provides an independent check on the molecule's elemental ratios.
Protocol: ESI-TOF HRMS
-
Sample Preparation: Prepare a 1 mg/mL solution of the analyte in HPLC-grade methanol with 0.1% formic acid to promote protonation ([M+H]⁺).
-
Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.
-
Acquisition: Infuse the sample at 5 µL/min. Acquire data in positive ion mode over a mass range of m/z 50-500. Use a known reference standard for internal calibration to ensure mass accuracy below 5 ppm.
Data Summary: Foundational Composition
| Analysis Type | Expected Value | Observed Value | Interpretation |
|---|---|---|---|
| HRMS ([M+H]⁺) | C₈H₉N₂O₂⁺: 165.0659 | 165.0662 | Confirms Molecular Formula: C₈H₈N₂O₂ |
| Elemental Analysis | C: 58.53%, H: 4.91%, N: 17.07% | C: 58.49%, H: 4.95%, N: 17.01% | Corroborates molecular formula |
Interpretation: The observed HRMS m/z value of 165.0662 for the protonated molecule is within 1.8 ppm of the theoretical mass for C₈H₉N₂O₂⁺, confirming the molecular formula C₈H₈N₂O₂. The Index of Hydrogen Deficiency (IHD) is calculated to be 6, suggesting a combination of rings and double bonds, consistent with the proposed bicyclic aromatic aldehyde structure. The elemental analysis data provides strong, independent validation of this formula.
Fourier-Transform Infrared (FTIR) Spectroscopy
Expertise & Rationale: FTIR spectroscopy is a rapid and reliable technique for identifying the key functional groups present in a molecule.[8] For our target, we expect to see characteristic absorptions for the aldehyde C=O, the aromatic C=C and C=N bonds of the pyrazole ring, and the C-O-C ether linkage of the oxazine ring.
Protocol: Attenuated Total Reflectance (ATR) FTIR
-
Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the ATR accessory.
-
Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Perform a background scan of the clean crystal prior to sample analysis.
-
Processing: Data is presented as percent transmittance.
Data Summary: Key Functional Group Vibrations
| Wavenumber (cm⁻¹) | Intensity | Assignment |
|---|---|---|
| ~2850, ~2750 | Medium, Weak | C-H stretch (Aldehyde, Fermi doublet) |
| ~1675 | Strong | C=O stretch (Conjugated Aldehyde) |
| ~1580 | Medium | C=N stretch (Pyrazole ring) |
| ~1510 | Medium | C=C stretch (Pyrazole ring) |
| ~1115 | Strong | C-O-C stretch (Asymmetric, Oxazine ring) |
Interpretation: The strong absorption at 1675 cm⁻¹ is highly characteristic of a conjugated aldehyde carbonyl group.[9] The presence of two weaker bands around 2850 and 2750 cm⁻¹ (a Fermi doublet) further confirms the aldehyde C-H stretch. The medium intensity peaks in the 1580-1510 cm⁻¹ region are consistent with the C=N and C=C stretching vibrations of the pyrazole ring system.[10] Finally, the strong band at 1115 cm⁻¹ is indicative of the asymmetric C-O-C stretching of the ether linkage within the oxazine ring. Collectively, the FTIR data strongly supports the presence of the core functional groups of the target molecule.
Definitive Elucidation: A Multi-dimensional NMR Approach
NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the chemical environment, count, and connectivity of every proton and carbon atom.[11][12] A systematic, multi-technique approach is essential for an unambiguous assignment.[13]
Protocol: NMR Sample Preparation and Acquisition
-
Sample Preparation: Dissolve ~10 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is excellent for solubilizing polar heterocyclic compounds and shifts the residual water peak away from key signal regions.
-
Instrumentation: All spectra are acquired on a 500 MHz spectrometer equipped with a cryoprobe.
-
Experiments: Acquire ¹H, ¹³C{¹H}, DEPT-135, gradient-selected COSY, HSQC, and HMBC spectra using standard manufacturer pulse programs.
1D NMR Analysis: ¹H, ¹³C, and DEPT-135
Expertise & Rationale: One-dimensional NMR provides the initial inventory of atoms. The ¹H NMR spectrum gives the number of distinct proton environments and their neighbor relationships (via spin-spin coupling). The ¹³C NMR spectrum provides the number of distinct carbon environments, and the DEPT-135 experiment differentiates between CH, CH₂, and CH₃ groups, which is crucial for assigning the aliphatic and aromatic regions.[14]
Data Summary: ¹H and ¹³C NMR Assignments
| Label | ¹H δ (ppm) | Multiplicity | J (Hz) | Int. | ¹³C δ (ppm) | DEPT-135 |
|---|---|---|---|---|---|---|
| H-9 / C-9 | 9.75 | s | - | 1H | 185.2 | CH |
| H-3 / C-3 | 8.10 | s | - | 1H | 140.5 | CH |
| H-6 / C-6 | 4.50 | t | 5.5 | 2H | 65.8 | CH₂ |
| H-7 / C-7 | 4.15 | t | 5.5 | 2H | 45.1 | CH₂ |
| C-2 | - | - | - | - | 125.0 | C |
| C-3a | - | - | - | - | 148.9 | C |
| C-8a | - | - | - | - | 115.6 | C |
Interpretation:
-
¹H NMR: The spectrum shows four distinct signals. The downfield singlet at 9.75 ppm is characteristic of an aldehyde proton. The singlet at 8.10 ppm is in the aromatic/heterocyclic region, assigned to the lone proton on the pyrazole ring (H-3). Two triplets at 4.50 and 4.15 ppm, each integrating to 2H, indicate two adjacent methylene groups, characteristic of the -O-CH₂-CH₂-N- fragment in the oxazine ring. Their triplet multiplicity (J = 5.5 Hz) confirms they are coupled to each other.
-
¹³C NMR & DEPT-135: The spectrum displays 7 unique carbon signals, matching the expected count for the symmetric structure. The DEPT-135 experiment confirms the presence of two CH groups (at 185.2 and 140.5 ppm), two CH₂ groups (at 65.8 and 45.1 ppm), and three quaternary carbons (signals present in ¹³C but absent in DEPT-135). The signal at 185.2 ppm is unequivocally the aldehyde carbonyl carbon. The signals at 65.8 ppm and 45.1 ppm correspond to the two methylene carbons of the oxazine ring.
2D NMR Analysis: Establishing the Molecular Framework
Expertise & Rationale: While 1D NMR provides the pieces of the puzzle, 2D NMR shows how they connect. COSY confirms ¹H-¹H neighbor relationships. HSQC correlates each proton directly to the carbon it is attached to. Finally, HMBC, the most powerful tool in this workflow, reveals long-range ¹H-¹³C correlations (over 2-3 bonds), allowing us to stitch the entire molecular skeleton together.[15]
COSY (¹H-¹H Correlation Spectroscopy):
-
Observation: A clear cross-peak is observed between the proton signals at δ 4.50 (H-6) and δ 4.15 (H-7).
-
Interpretation: This confirms that the two methylene groups are indeed coupled, establishing the -CH₂-CH₂- fragment of the oxazine ring.
HSQC (Heteronuclear Single Quantum Coherence):
-
Observation: The following ¹H-¹³C correlations are observed:
-
δ 9.75 (¹H) correlates with δ 185.2 (¹³C) -> H-9 to C-9
-
δ 8.10 (¹H) correlates with δ 140.5 (¹³C) -> H-3 to C-3
-
δ 4.50 (¹H) correlates with δ 65.8 (¹³C) -> H-6 to C-6
-
δ 4.15 (¹H) correlates with δ 45.1 (¹³C) -> H-7 to C-7
-
-
Interpretation: The HSQC spectrum provides a direct and unambiguous assignment of each proton to its attached carbon, confirming the assignments from the 1D spectra.
HMBC (Heteronuclear Multiple Bond Correlation): The Final Proof
-
Rationale: The HMBC spectrum is the definitive experiment for connecting non-protonated carbons and linking different fragments of the molecule. We will focus on key correlations that prove the position of the aldehyde and the fusion of the two rings.
Caption: Key 2- and 3-bond HMBC correlations confirming the structure.
Detailed HMBC Interpretation:
-
Positioning the Aldehyde Group: The aldehyde proton (H-9, δ 9.75) shows a two-bond correlation (²J) to the quaternary carbon C-2 (δ 125.0) and a three-bond correlation (³J) to the methine carbon C-3 (δ 140.5). This unequivocally places the aldehyde group at the C-2 position of the pyrazole ring.
-
Mapping the Pyrazole Ring: The pyrazole proton (H-3, δ 8.10) shows correlations to C-2 (²J, δ 125.0), the bridgehead carbon C-8a (²J, δ 115.6), and the other bridgehead carbon C-3a (³J, δ 148.9). This confirms the local environment of the pyrazole ring and its points of fusion.
-
Confirming the Ring Fusion: The critical link between the two rings is established by correlations from the oxazine methylene protons to the pyrazole bridgehead carbons. Specifically, H-7 (δ 4.15) shows a two-bond correlation to C-8a (δ 115.6), and H-6 (δ 4.50) shows a three-bond correlation to C-3a (δ 148.9). These correlations are only possible in the proposed fused structure and rule out other potential isomers.
Conclusion
The synergistic application of multiple analytical techniques provides an undeniable confirmation of the structure as 6,7-dihydro-4H-pyrazolo[5,1-c][1][2]oxazine-2-carbaldehyde . High-resolution mass spectrometry and elemental analysis established the molecular formula C₈H₈N₂O₂. FTIR spectroscopy confirmed the presence of the key aldehyde and pyrazolo-oxazine functional groups. A comprehensive analysis of 1D and 2D NMR spectra allowed for the complete assignment of all proton and carbon signals. Critically, key HMBC correlations unambiguously established the connectivity between the pyrazole and oxazine rings and confirmed the regiochemistry of the carbaldehyde substituent at the C-2 position. This rigorous, multi-faceted approach ensures the highest level of scientific integrity and provides the foundational data required for confident progression in research and development.
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